Cas no 491-45-2 (Phloroglucide)

• Product Name: Phloroglucide
• CAS No: 491-45-2
• MF: C₁₂H₁₀O₅
• MW: 234.204803943634
• MDL: MFCD00044547
• CID: 82359
• PubChem ID: 248349
• Update Time: 2025-05-21

Phloroglucide Chemical and Physical Properties

Names and Identifiers

• Phloroglucide
• 2-(3,5-dihydroxyphenyl)benzene-1,3,5-triol
• Biphenyl-2,3',4,5',6-pentaol
• Phloroglucide hydrate
• NSC 65069
• 2,3',4,5',6-Biphenylpentol (Phloroglucide)
• [1,1'-Biphenyl]-2,3',4,5',6-pentol
• 2,4,5',6-Biphenylpentol
• CS-0137693
• 2,3?,4,5?,6-Biphenylpentol (Phloroglucide)
• HY-134041
• 2,4,6,3',5'-biphenylpentol
• ZB1044
• (1,1'-Biphenyl)-2,3',4,5',6-pentol
• AS-62474
• 491-45-2
• phloroglucid
• MFCD00044547
• SCHEMBL278516
• BDBM50332178
• [1,10-Biphenyl]-2,3'',4,5'',6-pentol
• FT-0632218
• CHEMBL1288340
• Phloroglucide xH2O
• DTXSID60197682
• U4GNW4D2BR
• [1,1'-Biphenyl]-2,3',4,5',6-pentaol
• NSC65069
• AKOS024287485
• NSC-65069
• NCIOpen2_003126
• 2,3',4,5',6-Biphenylpentol
• UNII-U4GNW4D2BR
• Phloroglucinol Anhydrous Imp. D (EP); [1,1'-Biphenyl]-2,3',4,5',6-pentol; Phloroglucide (6CI); 2,4,6,3',5'-Biphenylpentol; NSC 65069; Phloroglucinol Impurity D
• biphenyl-2,3',4,5',6-pentol
• DB-051604
• STL552794
• BBL036662
• KICYRZIVKKYRFS-UHFFFAOYSA-N
• Biphenyl-2,3(2),4,5(2),6-pentaol
• AAA49145
• DTXCID20120173

• MDL： MFCD00044547
• Inchi： 1S/C12H10O5/c13-7-1-6(2-8(14)3-7)12-10(16)4-9(15)5-11(12)17/h1-5,13-17H
• InChI Key： KICYRZIVKKYRFS-UHFFFAOYSA-N
• SMILES： OC1C=C(C=C(C=1C1C=C(C=C(C=1)O)O)O)O
• BRN： 3324960

Computed Properties

• Exact Mass: 234.05300
• Monoisotopic Mass: 234.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 75
• XLogP3: 1.8
• Topological Polar Surface Area: 101A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.594±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 216-218 ºC (water )
• Boiling Point: 529.5°C at 760 mmHg
• Flash Point: 268.1°C
• Refractive Index: 1.756
• Solubility: Slightly soluble (3.5 g/l) (25 º C),
• PSA: 101.15000
• LogP: 1.88160
• Solubility: Not determined
• Sensitiveness: Light Sensitive

Phloroglucide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38-41
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Storage Condition：A dark room
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenols

Additional information on Phloroglucide

Exploring Phloroglucide (CAS No. 491-45-2): Properties, Applications, and Emerging Research Trends

Phloroglucide (CAS No. 491-45-2), a naturally occurring phenolic compound, has garnered significant attention in recent years due to its versatile chemical properties and potential applications across multiple industries. This derivative of phloroglucinol is characterized by its unique molecular structure, featuring three hydroxyl groups attached to a benzene ring, which contributes to its antioxidant and bioactive capabilities. Researchers and manufacturers are increasingly exploring its role in cosmetic formulations, nutraceuticals, and even sustainable materials, aligning with global trends toward green chemistry and natural product utilization.

The compound’s CAS number 491-45-2 serves as a critical identifier in regulatory and commercial databases, ensuring precise classification in chemical inventories. Recent studies highlight Phloroglucide’s potential as a skin-brightening agent, with mechanisms targeting melanin inhibition—a topic frequently searched in cosmetic science forums. Additionally, its anti-glycation properties have sparked interest in anti-aging research, addressing a growing consumer demand for natural alternatives to synthetic additives. These applications are often linked to long-tail keywords such as "Phloroglucide for hyperpigmentation" or "natural antioxidant supplements", reflecting user queries in SEO analytics.

From a technical perspective, Phloroglucide���s solubility in polar solvents like ethanol and water enhances its formulation flexibility. Industrial applications leverage its stability under moderate temperatures, making it suitable for pharmaceutical intermediates and functional food additives. Notably, its synergy with other polyphenols—such as flavonoids—has been investigated for synergistic health benefits, a trending topic in nutraceutical research. This aligns with frequent searches like "polyphenol combinations for immunity", underscoring its relevance in health-conscious markets.

Environmental sustainability is another key area where Phloroglucide shines. As industries seek biodegradable alternatives to petroleum-based chemicals, this compound’s plant-derived origin and low toxicity profile position it as a candidate for green manufacturing. Discussions around "eco-friendly plasticizers" or "natural crosslinking agents" often cite its potential, resonating with both academic and commercial audiences. Furthermore, its role in photoprotective materials has been explored, linking it to solar energy and UV-blocking technologies—a hotspot in material science.

In conclusion, Phloroglucide (CAS No. 491-45-2) exemplifies the convergence of traditional chemistry and modern innovation. Its multifaceted applications—from cosmeceuticals to sustainable industrial solutions—reflect evolving consumer and scientific priorities. By addressing high-search-volume terms like "natural phenolic compounds" and "Phloroglucide biosynthesis", this overview bridges technical depth with accessible insights, optimizing both readability and SEO performance.